N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H20N4OS/c1-5-19-12(4)17-18-15(19)21-9-14(20)16-13-7-6-10(2)11(3)8-13/h6-8H,5,9H2,1-4H3,(H,16,20)
• InChI Key: IQUIEMODUFWICQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)C)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as DMPTA, is a chemical compound with potential applications in scientific research. DMPTA is a thioacetamide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes or receptors. For example, this compound has been reported to inhibit the growth of Candida albicans by inhibiting the activity of the enzyme lanosterol 14α-demethylase. This compound has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. For example, it has been reported to have antioxidant activity, which could be beneficial in the treatment of oxidative stress-related diseases. This compound has also been shown to have anti-inflammatory activity, which could be beneficial in the treatment of inflammatory diseases. In addition, this compound has been shown to have anxiolytic and antidepressant effects, which could be useful in the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar activities. This compound has also been reported to have good solubility in water, which could make it easier to use in experiments. However, one limitation of using this compound is its relatively low potency compared to other compounds with similar activities. This could make it less effective in certain experiments or applications.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One direction could involve further investigation of its antimicrobial, antifungal, and anticancer activities, with a focus on identifying the specific mechanisms of action. Another direction could involve the development of this compound as a potential drug candidate for the treatment of Alzheimer's disease or other neurodegenerative disorders. In addition, further studies could be conducted to investigate the potential applications of this compound as a ligand for metal ions in catalysis or drug design.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide can be synthesized through various methods, including the reaction of 3,4-dimethylphenylamine with ethyl 2-bromoacetate followed by reaction with 4-ethyl-5-methyl-4H-1,2,4-triazole-3-thiol. Another method involves the reaction of 3,4-dimethylphenylamine with ethyl 2-chloroacetate followed by reaction with 4-ethyl-5-methyl-4H-1,2,4-triazole-3-thiol. Both methods have been reported to yield this compound in good yields.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to have antimicrobial, antifungal, and anticancer activities. This compound has also been investigated as a potential inhibitor of acetylcholinesterase, an enzyme that plays a role in Alzheimer's disease. In addition, this compound has been studied as a potential ligand for metal ions, which could have applications in catalysis and drug design.